Cas no 1352210-11-7 (1-(3-FLUORO-5-METHYLPHENYL)-3-METHYLBUTAN-1-ONE)

• Product Name: 1-(3-FLUORO-5-METHYLPHENYL)-3-METHYLBUTAN-1-ONE
• CAS No: 1352210-11-7
• MF: C₁₂H₁₅FO
• MW: 194.245307207108
• MDL: MFCD20921010
• CID: 5198530
• Update Time: 2026-03-06

1-(3-FLUORO-5-METHYLPHENYL)-3-METHYLBUTAN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 1-(3-FLUORO-5-METHYLPHENYL)-3-METHYLBUTAN-1-ONE

• MDL： MFCD20921010
• Inchi： 1S/C12H15FO/c1-8(2)4-12(14)10-5-9(3)6-11(13)7-10/h5-8H,4H2,1-3H3
• InChI Key： SEUKHEGZUQQVSO-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=CC(F)=C1)(=O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on 1-(3-FLUORO-5-METHYLPHENYL)-3-METHYLBUTAN-1-ONE

Research Briefing on 1-(3-FLUORO-5-METHYLPHENYL)-3-METHYLBUTAN-1-ONE (CAS: 1352210-11-7)

1-(3-FLUORO-5-METHYLPHENYL)-3-METHYLBUTAN-1-ONE (CAS: 1352210-11-7) is a fluorinated aromatic ketone that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further exploration.

The synthesis of 1-(3-FLUORO-5-METHYLPHENYL)-3-METHYLBUTAN-1-ONE has been optimized using advanced catalytic methods, including palladium-catalyzed cross-coupling reactions and fluorination techniques. These methods have improved the yield and purity of the compound, making it more accessible for research purposes. The compound's stability under various conditions has also been evaluated, with findings suggesting its suitability for long-term storage and handling in laboratory settings.

In terms of biological activity, preliminary studies have indicated that 1-(3-FLUORO-5-METHYLPHENYL)-3-METHYLBUTAN-1-ONE exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential modulator of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings have sparked interest in further investigating its therapeutic potential, particularly in the context of inflammatory diseases.

Moreover, computational modeling and molecular docking studies have been conducted to elucidate the binding interactions of 1-(3-FLUORO-5-METHYLPHENYL)-3-METHYLBUTAN-1-ONE with target proteins. These studies have provided insights into the compound's mechanism of action and have identified potential structural modifications to enhance its efficacy and selectivity. Such modifications could pave the way for the development of novel derivatives with improved pharmacological profiles.

Despite these promising findings, challenges remain in the development of 1-(3-FLUORO-5-METHYLPHENYL)-3-METHYLBUTAN-1-ONE as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Additionally, the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), require comprehensive evaluation to assess its suitability for clinical use.

In conclusion, 1-(3-FLUORO-5-METHYLPHENYL)-3-METHYLBUTAN-1-ONE represents a compound of significant interest in the field of chemical biology and pharmaceutical research. Its unique structural features and preliminary biological activities make it a valuable candidate for further investigation. Future research should focus on optimizing its synthesis, elucidating its mechanism of action, and evaluating its therapeutic potential in relevant disease models. With continued exploration, this compound may contribute to the development of novel therapeutic agents for inflammatory and other related conditions.